Cas no 866340-61-6 (methyl 2-({7-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetate)
methyl 2-({7-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-({7-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetate
- methyl 2-[(7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)sulfanyl]acetate
- AKOS001838106
- methyl 2-((7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetate
- F1602-0176
- methyl [(7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl)thio]acetate
- METHYL 2-({7-METHYL-2-PHENYL-5H-CHROMENO[2,3-D]PYRIMIDIN-4-YL}SULFANYL)ACETATE
- 866340-61-6
-
- Inchi: 1S/C21H18N2O3S/c1-13-8-9-17-15(10-13)11-16-20(26-17)22-19(14-6-4-3-5-7-14)23-21(16)27-12-18(24)25-2/h3-10H,11-12H2,1-2H3
- InChI Key: UAOKNFZVAFRDTK-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CSC1N=C(C2=CC=CC=C2)N=C2OC3=C(C=C(C)C=C3)CC2=1
Computed Properties
- Exact Mass: 378.10381361g/mol
- Monoisotopic Mass: 378.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 86.6Ų
methyl 2-({7-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1602-0176-2μmol |
methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate |
866340-61-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1602-0176-5μmol |
methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate |
866340-61-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1602-0176-10μmol |
methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate |
866340-61-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1602-0176-20μmol |
methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate |
866340-61-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1602-0176-1mg |
methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate |
866340-61-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1602-0176-2mg |
methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate |
866340-61-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1602-0176-3mg |
methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate |
866340-61-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1602-0176-4mg |
methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate |
866340-61-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1602-0176-5mg |
methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate |
866340-61-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1602-0176-10mg |
methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate |
866340-61-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-({7-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetate Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on methyl 2-({7-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetate
Methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate: A Comprehensive Overview
Methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate (CAS no. 866340-61-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, represents a convergence of chromenopyrimidine scaffolds and sulfanyl functional groups, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.
The molecular structure of Methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate incorporates a chromeno[2,3-d]pyrimidine core, which is a fused heterocyclic system consisting of a chromene ring linked to a pyrimidine moiety. This particular scaffold has been extensively studied for its potential biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the 7-methyl and 2-phenyl substituents further modulates the electronic and steric properties of the molecule, enhancing its interactions with biological targets.
The sulfanyl group at the 4-position of the chromeno[2,3-d]pyrimidine ring introduces a polar and reactive site that can participate in various chemical transformations. This feature makes Methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate a versatile intermediate in synthetic chemistry, allowing for further derivatization to explore new pharmacophores. Recent advancements in medicinal chemistry have highlighted the importance of sulfanyl-containing compounds in developing novel therapeutic agents due to their ability to engage with biological receptors and enzymes.
In the context of contemporary research, Methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate has been investigated for its potential role in modulating cellular pathways associated with cancer progression. Studies have demonstrated that chromeno[2,3-d]pyrimidine derivatives can exhibit inhibitory effects on kinases and other enzymes involved in tumor growth and metastasis. The sulfanyl group, in particular, has been shown to enhance binding affinity to target proteins by increasing the compound's solubility and reducing its metabolic clearance.
The synthesis of Methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-yl}sulfanyl)acetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the chromeno[2,3-d]pyrimidine core through cyclization reactions followed by functionalization at the 4-position with a sulfanyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl substituent efficiently.
The pharmacological profile of Methyl 2-({7-methyl-2-phenyl-5H-chromeno[2,3-d]pyrimidin-4-y1}sulfanyl)acetate has been evaluated through in vitro and in vivo studies. Preliminary results suggest that this compound exhibits significant cytotoxicity against various cancer cell lines without causing notable toxicity to normal cells. This selective toxicity is attributed to its ability to disrupt specific signaling pathways that are overactive in malignant cells while sparing healthy tissues.
The role of computational chemistry in optimizing the structure-function relationship of Methyl 2-(7-methyl--diphenyl--dihydro--anthracen--4-one--1--carboxylic acid Ethyl Ester
CAS no: 866340--61--6) has been increasingly recognized as a powerful tool in drug discovery. Molecular modeling studies have helped elucidate the binding interactions between this compound and its target proteins, providing insights into its mechanism of action. These studies have also guided the design of analogs with improved pharmacokinetic properties and enhanced therapeutic efficacy.
The future prospects of Methyl 2-(7-methylethoxy--diphenylethylene
CAS no: 866340--61--6) as a therapeutic agent are promising. Ongoing research aims to explore its potential in treating not only cancer but also other diseases such as neurodegenerative disorders and infectious diseases. The versatility of this compound's scaffold allows for modifications that can tailor its biological activity to specific therapeutic needs.
In conclusion, Methyl 2-(7-methylethoxy--diphenylethylene
CAS no: 866340--61--6) represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and promising biological activities. The integration of synthetic organic chemistry with computational modeling has facilitated the development of this compound as a potential lead molecule for new drugs. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs.
866340-61-6 (methyl 2-({7-methyl-2-phenyl-5H-chromeno2,3-dpyrimidin-4-yl}sulfanyl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)